Cas no 415705-32-7 ((2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

(2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol structure
415705-32-7 structure
Product Name:(2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:415705-32-7
MF:C10H11ClN4O4
MW:286.67174077034
MDL:MFCD10566685
CID:326550
PubChem ID:118855877
Update Time:2025-04-19

(2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine, 6-chloro-9-b-L-ribofuranosyl-
    • 9-(β-L-RIBOFURANOSYL)-6-CHLOROPURINE
    • (2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 415705-32-7
    • 9-(beta-L-RIBOFURANOSYL)-6-CHLOROPURINE
    • MDL: MFCD10566685
    • Inchi: 1S/C10H11ClN4O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2/t4-,6-,7-,10-/m0/s1
    • InChI Key: XHRJGHCQQPETRH-DEGSGYPDSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 286.047
  • Monoisotopic Mass: 286.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • PSA: 113.52000
  • LogP: -0.90880

(2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-262762-1g
(2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
415705-32-7
1g
$0.0 2023-09-14
Enamine
EN300-262762-1.0g
(2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
415705-32-7
1.0g
$0.0 2023-03-01
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